Cas no 1000932-66-0 (1-N,1-N-Dimethyl-3-nitrobenzene-1,4-disulfonamide)

• Product Name: 1-N,1-N-Dimethyl-3-nitrobenzene-1,4-disulfonamide
• CAS No: 1000932-66-0
• MF: C₈H₁₁N₃O₆S₂
• MW: 309.319439172745
• CID: 5055433
• Update Time: 2023-11-22

1-N,1-N-Dimethyl-3-nitrobenzene-1,4-disulfonamide Chemical and Physical Properties

Names and Identifiers

• 1-N,1-N-dimethyl-3-nitrobenzene-1,4-disulfonamide
• N~4~,N~4~-dimethyl-2-nitrobenzene-1,4-disulfonamide
• NE55917
• 4-N,4-N-dimethyl-2-nitrobenzene-1,4-disulfonamide
• 1-N,1-N-Dimethyl-3-nitrobenzene-1,4-disulfonamide

• Inchi： 1S/C8H11N3O6S2/c1-10(2)19(16,17)6-3-4-8(18(9,14)15)7(5-6)11(12)13/h3-5H,1-2H3,(H2,9,14,15)
• InChI Key： SXEKZNZEWZNZJA-UHFFFAOYSA-N
• SMILES： S(C1C=CC(=C(C=1)[N+](=O)[O-])S(N)(=O)=O)(N(C)C)(=O)=O

Computed Properties

• Exact Mass: 309.009
• Monoisotopic Mass: 309.009
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 539
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 160

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonamides